Cas no 3149-28-8 (2-Methoxypyrazine)

• Product Name: 2-Methoxypyrazine
• CAS No: 3149-28-8
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD00006126
• CID: 43865
• PubChem ID: 18467
• Update Time: 2025-08-05

2-Methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxypyrazine
• Methoxypyrazine
• 2-Methoxy-1,4-diazine
• 2-methoxy-pyrazine
• 3-methoxypyrazine
• EINECS 221-579-8
• FEMA No. 3302
• Methoxy-pyrazin
• methoxy-pyrazine
• Pyrazine,2-methoxy
• Pyrazine,methoxy
• Pyrazine,methoxy- (6CI,7CI,8CI,9CI)

• MDL： MFCD00006126
• Inchi： 1S/C5H6N2O/c1-8-5-4-6-2-3-7-5/h2-4H,1H3
• InChI Key： WKSXRWSOSLGSTN-UHFFFAOYSA-N
• SMILES： COC1N=CC=NC=1
• BRN： 2241

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.14 g/mL at 25 °C(lit.)
• Boiling Point: 68°C/28mmHg(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.509(lit.)
• PSA: 35.01000
• LogP: 0.48520
• Solubility: Soluble in water \ ether and petroleum ether, etc
• FEMA: 3302

2-Methoxypyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-37/38-41
• Safety Instruction： S16-S26-S39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-Methoxypyrazine

Professional Introduction to 2-Methoxypyrazine (CAS No. 3149-28-8)

2-Methoxypyrazine, with the chemical formula C₅H₆N₂O, is a heterocyclic organic compound belonging to the pyrazine family. Its CAS number 3149-28-8 distinctly identifies it as a specific molecular entity with well-documented chemical and physical properties. This compound has garnered significant attention in the pharmaceutical and agrochemical industries due to its versatile structural framework and potential biological activities.

The molecular structure of 2-Methoxypyrazine features a six-membered aromatic ring containing two nitrogen atoms, with a methoxy group (-OCH₃) attached to one of the carbon atoms. This substitution pattern imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications. The presence of both nitrogen and oxygen heteroatoms enhances its reactivity, enabling diverse functionalization strategies that can be tailored for specific biological targets.

In recent years, 2-Methoxypyrazine has been extensively studied for its pharmacological potential. Researchers have explored its derivatives as intermediates in the synthesis of bioactive molecules, including kinase inhibitors, antiviral agents, and antimicrobial compounds. One notable area of investigation has been its role in developing treatments for neurological disorders. Studies indicate that certain 2-Methoxypyrazine derivatives exhibit neuroprotective properties by modulating glutamate receptor activity and reducing oxidative stress in neuronal cells. These findings have opened new avenues for the development of novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Additionally, the agrochemical sector has leveraged 2-Methoxypyrazine in the synthesis of pesticides and herbicides. Its structural motif is found in several commercially available agrochemicals that demonstrate efficacy in protecting crops from pests while maintaining environmental safety. The methoxy group in 2-Methoxypyrazine plays a crucial role in enhancing the compound's solubility and bioavailability, which are critical factors for agricultural applications. Recent advancements in green chemistry have prompted researchers to optimize synthetic routes for 2-Methoxypyrazine, focusing on sustainable methodologies that minimize waste and energy consumption.

The chemical reactivity of 2-Methoxypyrazine makes it a versatile building block in organic synthesis. It participates in various reactions, including nucleophilic substitution, metal-catalyzed coupling reactions, and cyclization processes, allowing chemists to construct complex molecules with precision. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce aryl or vinyl groups onto the pyrazine ring, generating novel derivatives with enhanced pharmacological properties. These synthetic strategies have been instrumental in developing lead compounds for clinical trials.

From a computational chemistry perspective, 2-Methoxypyrazine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding affinity with enzymes and receptors, aiding medicinal chemists in designing more effective drug candidates. The integration of machine learning algorithms has further accelerated the process by predicting optimal modifications to enhance potency and selectivity.

The industrial production of 2-Methoxypyrazine typically involves multi-step synthetic pathways starting from readily available precursors such as pyrazole or ethyl acetoacetate. Catalytic hydrogenation and oxidation reactions are commonly employed to introduce the methoxy group at the desired position on the pyrazine ring. Recent innovations in continuous flow chemistry have improved the efficiency of these processes, reducing reaction times and improving yields while adhering to stringent environmental regulations.

In conclusion, 2-Methoxypyrazine (CAS No. 3149-28-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical research, agrochemical development, and material science. As advancements continue to emerge in synthetic methodologies and computational biology, the potential uses of 2-Methoxypyrazine are expected to expand further, reinforcing its significance in modern chemistry.